(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-chlorobenzyl)-2-propenamide
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Overview
Description
Scientific Research Applications
1. Environmental Impact and Degradation Products
A study by (Manasfi et al., 2015) explored the degradation products of oxybenzone, a compound similar in structure to (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-chlorobenzyl)-2-propenamide, in chlorinated seawater swimming pools. The research focused on understanding the formation of potentially toxic brominated disinfection byproducts, highlighting the environmental impact of such chemicals.
2. Applications in Cancer Treatment
Research conducted by (Pişkin et al., 2020) investigated the use of a zinc phthalocyanine compound, structurally related to this compound, as a photosensitizer in photodynamic therapy for cancer treatment. This study highlights the potential medical applications of such compounds in treating various types of cancer.
3. Reactivity with Bromine
The study by (Heeb et al., 2014) examined the reactivity of bromine with various compounds, including those structurally similar to this compound. This research is significant in understanding the chemical behavior of bromine in different environmental contexts.
4. Synthesis of Polycyclic Aromatic Hydrocarbons
A study by (Iwasaki et al., 2015) involved the use of o-bromobenzyl alcohol in the synthesis of polycyclic aromatic hydrocarbons, demonstrating the versatility of bromobenzyl compounds in synthetic organic chemistry. This research provides insight into the synthesis methods of complex organic compounds.
5. Preparation of Dendritic Macromolecules
(Hawker & Fréchet, 1990) described a novel approach to create dendritic macromolecules using benzylic bromide. Their research shows the application of such compounds in the development of complex polymer structures.
6. Applications in Flame Retardants
Research by (Wang & Shieh, 1998) showcased the use of bromine-containing compounds in enhancing flame retardance in epoxy resins, highlighting an important application in materials science.
Mechanism of Action
Future Directions
Given the limited information available about “(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(4-chlorobenzyl)-2-propenamide”, future research could focus on elucidating its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety profile. This could pave the way for potential applications of this compound .
Properties
IUPAC Name |
(E)-3-[4-[(4-bromophenyl)methoxy]phenyl]-N-[(4-chlorophenyl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19BrClNO2/c24-20-8-1-19(2-9-20)16-28-22-12-5-17(6-13-22)7-14-23(27)26-15-18-3-10-21(25)11-4-18/h1-14H,15-16H2,(H,26,27)/b14-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXYBXGOCYZSWFL-VGOFMYFVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1CNC(=O)/C=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19BrClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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